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Compound of Interest

Compound Name: Ursodeoxycholic acid-13C

Cat. No.: B1433915 Get Quote

This document provides essential safety and logistical guidance for handling Ursodeoxycholic
acid-13C in a laboratory setting. The information is intended for researchers, scientists, and

drug development professionals to ensure safe handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Ursodeoxycholic acid-13C is a stable isotope-labeled compound. As it is not radioactive, the

handling precautions are similar to those for the unlabeled compound.[1] The primary hazards

are irritation to the skin, eyes, and respiratory system.[2][3]

Recommended Personal Protective Equipment (PPE):

A summary of recommended PPE is provided in the table below.
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Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical goggles.[1]

[4]

To protect eyes from dust and

splashes.

Hand Protection
Nitrile or other chemically

resistant gloves.[1]
To prevent skin contact.

Body Protection
A lab coat or other protective

clothing.[1][5]
To prevent skin contact.[1]

Respiratory Protection
Required when dusts are

generated.[6]

To prevent inhalation of the

powder.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

personnel safety.

Operational Plan:

Ventilation: Work in a well-ventilated area. For handling larger quantities or when there is a

risk of aerosolization, a chemical fume hood is recommended.[1]

Containment: Use a designated area for handling the compound to prevent cross-

contamination.[1]

Hygiene Practices:

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the laboratory.[1][5]

Remove contaminated clothing and wash it before reuse.[7][8]

Storage:

Store in a tightly closed container.[7]
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Keep in a dry, cool, and well-ventilated place.[9]

The following diagram outlines the general workflow for handling Ursodeoxycholic acid-13C.

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare designated, well-ventilated work area

Weigh Ursodeoxycholic acid-13C

Proceed to handling

Prepare solution or perform other procedures

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in a labeled, sealed container

Doff and dispose of gloves

Wash hands thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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